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Cat. No.: B089632 Get Quote

An in-depth guide to the environmental fate, impact, and analysis of butyl acrylate, prepared

for researchers, scientists, and drug development professionals.

Executive Summary
Butyl acrylate is an important industrial chemical primarily used in the production of polymers

and copolymers for paints, coatings, adhesives, and textiles.[1] Given its widespread use,

understanding its environmental fate and ecotoxicological impact is critical. This document

provides a comprehensive technical overview of butyl acrylate's behavior in the environment,

its effects on various organisms, and the standard protocols used for its assessment. Key

findings indicate that butyl acrylate is readily biodegradable and has a low potential for

bioaccumulation.[2] However, it is classified as acutely toxic to aquatic life.[1] This guide

summarizes key quantitative data in structured tables and provides detailed experimental

methodologies and visual workflows to support environmental risk assessment.

Physicochemical Properties
The environmental distribution and behavior of a chemical are governed by its physical and

chemical properties.
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Property Value Reference

Molecular Formula C₇H₁₂O₂ [3]

Molecular Mass 128.17 g/mol [4]

Physical State Clear, colorless liquid [3][5]

Odor Strong, fruity, characteristic [5]

Boiling Point 145-149 °C at 1013 hPa [3][5]

Melting Point -64.6 °C

Vapor Pressure 5.45 mm Hg [5]

Water Solubility 1.7 g/L at 20°C

Log P (octanol/water) 2.38 at 25°C [4]

Flash Point 37-39 °C [3]

Environmental Fate
The environmental fate of butyl acrylate is characterized by rapid degradation in most

compartments, limiting its persistence.

Degradation Processes
Biodegradation: Butyl acrylate is considered to be readily biodegradable by microorganisms in

aquatic and soil environments.[6] Studies following OECD guidelines have demonstrated

significant removal within 28 days. The US EPA classifies it as an easily biodegradable

substance.[3]

Test Guideline Duration % Biodegradation Reference

OECD 301C 14 days 61% [1]

OECD 301D 28 days 57.8% [1]

OECD 301D 28 days 57-60% [7]

5-day BOD Test 5 days 56% [7]
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Hydrolysis: The ester linkage in butyl acrylate is susceptible to hydrolysis, breaking down into

acrylic acid and n-butanol.[8] This process is generally slow under neutral environmental

conditions but can be accelerated by acidic or basic conditions.[8] The estimated hydrolysis

half-life is 11 years at pH 7 and 1.1 years at pH 8.[5]

Photodegradation: In the atmosphere, butyl acrylate is expected to degrade through

photochemical reactions. The primary mechanism is reaction with hydroxyl (OH) radicals, with

an estimated atmospheric half-life (DT50) of 28 hours. This rapid degradation prevents long-

range atmospheric transport.
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Primary degradation pathways for butyl acrylate.

Environmental Distribution
Atmosphere: Due to its volatility, the atmosphere is a primary compartment for butyl acrylate
released to the environment.[2] However, its short photochemical half-life limits its

accumulation.

Soil: Butyl acrylate is expected to have very high to high mobility in soil, based on its low soil

organic carbon-water partitioning coefficient (Log Koc = 1.95; Koc = 40-148).[4][5] Adsorption to
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soil particles and sediment is not a significant process.[9]

Water: When released into water, a portion will volatilize into the air while the remainder will be

subject to rapid biodegradation.[3]

Bioaccumulation: With a moderate octanol-water partition coefficient (Log Kow = 2.38) and a

low bioconcentration factor (BCF = 1), butyl acrylate has a low potential to bioaccumulate in

the food chain.[4]

Ecotoxicological Impact
Butyl acrylate is classified as toxic to aquatic organisms in acute exposure scenarios and

harmful with long-lasting effects.[10]

Aquatic Toxicity
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Organism Species Duration Endpoint
Value
(mg/L)

Guideline
Referenc
e

Fish

Cyprinodon

variegatus

(Sheepshe

ad

minnow)

96 h LC50 2.1
EPA OTS

797.1400
[11]

Fish

Oncorhync

hus mykiss

(Rainbow

trout)

96 h LC50 5.2 OECD 203

Invertebrat

e

Daphnia

magna

(Water

flea)

48 h EC50 8.2 OECD 202

Algae

Desmodes

mus

subspicatu

s

96 h EC50 5.2 OECD 201

Invertebrat

e

Daphnia

magna

(Water

flea)

21 days NOEC 0.136 OECD 211 [9]

Terrestrial Toxicity
Data on terrestrial toxicity is limited. One study on soil microorganisms showed low toxicity.

Organism Endpoint Value (mg/kg) Guideline Reference

Soil

Microorganisms
EC50 (28 days) > 1000 OECD 217 [12]
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Experimental Protocols
The following sections describe the methodologies for key environmental fate and ecotoxicity

tests cited in this guide.

Ready Biodegradability - OECD 301D (Closed Bottle
Test)
Objective: To determine the ready biodegradability of butyl acrylate by measuring oxygen

consumption in a closed bottle system over 28 days.[13]

Principle: A solution of butyl acrylate in a mineral medium is inoculated with microorganisms

(typically from activated sludge) and incubated in completely filled, sealed bottles in the dark.

The depletion of dissolved oxygen is measured periodically and is expressed as a percentage

of the theoretical oxygen demand (ThOD).[13][14]

Methodology:

Preparation of Solutions: A mineral medium is prepared containing essential salts. A stock

solution of butyl acrylate is prepared. Due to its limited water solubility, it may require

mechanical dispersion.[15]

Inoculum: Activated sludge from a domestic wastewater treatment plant is collected and

prepared to serve as the microbial inoculum.[16]

Test Setup: Test bottles are filled with the mineral medium, inoculum, and the test substance

(e.g., at 2 mg/L). Control bottles are prepared with only inoculum, and reference bottles with

a readily biodegradable substance like sodium benzoate are used to verify the viability of the

inoculum.[16][17]

Incubation: Bottles are sealed, ensuring no headspace, and incubated at a constant

temperature (e.g., 22°C) in the dark for 28 days.[16]

Measurement: Dissolved oxygen concentration is measured in replicate bottles at the start

and at regular intervals (e.g., days 7, 14, 21, and 28) using an oxygen electrode.[16]
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Data Analysis: The percentage of biodegradation is calculated by comparing the oxygen

consumed by the test substance (corrected for the blank control) to its ThOD. A substance is

considered readily biodegradable if it reaches ≥60% degradation within a 10-day window

during the 28-day test.[14][16]
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Workflow for OECD 301D Ready Biodegradability Test.
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Aquatic Toxicity - OECD 202 (Daphnia sp. Acute
Immobilisation Test)
Objective: To determine the acute toxicity of butyl acrylate to Daphnia magna by calculating

the concentration that immobilizes 50% of the organisms (EC50) over 48 hours.[18]

Principle: Juvenile daphnids, less than 24 hours old, are exposed to a range of concentrations

of the test substance for 48 hours. The number of immobilized daphnids is recorded at 24 and

48 hours and compared to a control group.[9]

Methodology:

Test Organisms: Healthy, juvenile Daphnia magna less than 24 hours old are used. They are

sourced from a healthy laboratory culture.[10]

Test Solutions: A series of at least five test concentrations of butyl acrylate are prepared in

a suitable medium (reconstituted or natural water). A control group with no test substance is

also prepared.[19]

Test Conditions: The test is conducted in glass vessels, with each vessel containing a small

number of daphnids (e.g., 5) in a defined volume of test solution (e.g., 50-100 mL).[19][20]

The test is run under controlled conditions of temperature (20 ± 2°C) and photoperiod (e.g.,

16h light/8h dark).[19] The test can be static (no renewal) or semi-static (solution renewed

after 24 hours).[9]

Observations: The number of immobilized daphnids in each vessel is counted at 24 and 48

hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle

agitation.[8]

Data Analysis: The 48-hour EC50 value, along with 95% confidence intervals, is calculated

using appropriate statistical methods (e.g., probit analysis). The No Observed Effect

Concentration (NOEC) and Lowest Observed Effect Concentration (LOEC) may also be

determined.[8][9]
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Workflow for OECD 202 Daphnia Acute Immobilisation Test.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b089632?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aquatic Toxicity - OECD 203 (Fish, Acute Toxicity Test)
Objective: To determine the acute lethal toxicity of butyl acrylate to fish by calculating the

concentration that is lethal to 50% of the test fish (LC50) over a 96-hour period.[21]

Principle: Fish are exposed to the test substance in a range of concentrations for 96 hours.

Mortalities are recorded at 24, 48, 72, and 96 hours, allowing for the calculation of the LC50.

[21]

Methodology:

Test Organisms: A recommended fish species (e.g., Rainbow trout, Oncorhynchus mykiss, or

Zebrafish, Brachydanio rerio) is selected and acclimated to the test conditions.[22][23]

Test Solutions: At least five concentrations of butyl acrylate, arranged in a geometric series,

are prepared. A control group is maintained in water without the test substance.[21]

Test Conditions: The test is conducted in tanks containing a specified number of fish (at least

7 per concentration).[21] The system can be static, semi-static, or flow-through. Water quality

parameters such as temperature, pH, and dissolved oxygen are monitored regularly. The

exposure period is 96 hours.[24]

Observations: The number of dead fish in each tank is recorded at 24, 48, 72, and 96 hours.

Any sublethal effects (e.g., abnormal behavior) are also noted.[25]

Data Analysis: The cumulative mortality data at 96 hours is used to calculate the LC50 value

and its 95% confidence limits using appropriate statistical methods.[22]

Conclusion
Butyl acrylate is a chemical with a well-defined environmental profile. Its fate is dominated by

rapid biodegradation in water and soil and fast photodegradation in the atmosphere, which

prevents persistence and long-range transport. The potential for bioaccumulation is low. The

primary environmental concern is its acute toxicity to aquatic organisms. The data and

protocols presented in this guide provide a robust framework for researchers and professionals

to conduct thorough environmental risk assessments and to understand the ecological

implications of this widely used industrial chemical. Further research into terrestrial toxicity and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b089632?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.toxlab.co/test-no-203-fish-acute-toxicity-test/
https://www.benchchem.com/product/b089632?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.scribd.com/document/624867486/oecd-test-203
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-203-kimyasallarin-testi-icin-oecd-yonergeleri---bolum-203:-balik---akut-toksisite-testi/
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.benchchem.com/product/b089632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the specific microbial pathways of degradation would provide an even more complete picture of

its environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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